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Compound of Interest

Compound Name: MES hydrate

Cat. No.: B3418628 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling MES hydrate (2-(N-morpholino)ethanesulfonic acid hydrate), a

commonly used buffer in biological and biochemical research.[1][2][3][4] Adherence to these

procedures will minimize risks and ensure safe operational conduct and disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
MES hydrate is classified as a substance that can cause skin and serious eye irritation, as well

as respiratory irritation.[5][6] It is also harmful if swallowed.[5] Therefore, the use of appropriate

personal protective equipment is mandatory to prevent exposure.
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PPE Category Specification Standard Compliance

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[5]

[7]

Hand Protection
Appropriate protective gloves

(e.g., Nitrile rubber).
European Standard EN 374.[8]

Skin and Body

Lab coat or other appropriate

protective clothing to prevent

skin exposure.

Long-sleeved clothing is

recommended.[5][8]

Respiratory

Type N95 (US) or Type P1 (EN

143) dust masks are

recommended where dust is

generated.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[5]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to maintaining the integrity of MES hydrate and

ensuring the safety of laboratory personnel.

Operational Plan: Step-by-Step Handling Procedure

Ventilation: Always handle MES hydrate in a well-ventilated area.[5][9][10] The use of a local

exhaust ventilation system is preferred to control emissions at the source.[5]

Avoid Dust Formation: Minimize the generation and accumulation of dust.[9] If dust is

formed, use appropriate respiratory protection.

Personal Hygiene: Wash hands thoroughly after handling the substance.[8][9] Do not eat,

drink, or smoke in the handling area.[8][10]

Container Management: Keep the container tightly closed when not in use.[5][8][9] Store in a

cool, dry, and well-ventilated place away from incompatible materials such as strong

oxidizing agents.[7][8][9]
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Spill Management: In case of a spill, clean it up in a manner that does not disperse dust into

the air.[5] Moisten the spilled material with water to reduce airborne dust.[5] Use non-

sparking tools and place the spilled material in a closed container for disposal.[5]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of accidental exposure.

First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][9] Seek medical

attention if irritation develops.[5]

Skin Contact

Wash the affected skin with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes.[5][9] Get

medical aid if irritation develops or persists.[5][9]

Ingestion

If the victim is conscious, rinse their mouth with

water.[5] Never give anything by mouth to an

unconscious person.[5][9] Seek medical

attention.[5]

Inhalation

Remove the person to fresh air.[5][9] If breathing

is difficult, give oxygen. If not breathing, give

artificial respiration.[9] Seek medical attention.

[5][9]

Disposal Plan
Dispose of MES hydrate and its container in accordance with all applicable federal, state, and

local regulations.[5] Do not allow the chemical to enter drains.[5] Offer surplus and non-

recyclable solutions to a licensed disposal company.[11]
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Visual Guidance for Safe Handling
To further clarify the procedural steps for safely handling MES hydrate, the following diagrams

provide a visual workflow for general handling and PPE selection.
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MES Hydrate Handling Workflow
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Caption: A workflow diagram outlining the key steps for the safe handling of MES hydrate from

preparation to post-handling procedures.

PPE Selection Decision Tree for MES Hydrate

Handling MES Hydrate?

Required PPE:
- Safety Goggles

- Protective Gloves
- Lab Coat

Is Dust Generation Likely?

Additional PPE:
- N95/P1 Dust Mask

Yes

Standard PPE Required:
- Goggles, Gloves, Coat

No

Full PPE Required:
- Goggles, Gloves, Coat
- Respiratory Protection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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